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Compound of Interest

Compound Name: Beryllium aluminate.

CAS No.: 12004-06-7

Cat. No.: B1170310

Get Quote

In the demanding landscape of high-frequency electronics, the choice of capacitor dielectric

material is critical to achieving desired performance benchmarks such as signal integrity, power

efficiency, and stability. While established materials like ceramics, mica, and polymer films are

prevalent, there is ongoing research into novel materials with superior properties. This guide

provides a comparative analysis of the potential high-frequency performance of capacitors

based on Beryllium Aluminate (BeAl2O4), also known as chrysoberyl, against commonly used

alternatives. Due to the limited availability of comprehensive high-frequency data for BeAl2O4

in capacitor form, this comparison is based on its fundamental dielectric properties alongside

established data for alternative materials.

High-Frequency Performance Metrics: A Snapshot
The suitability of a capacitor for high-frequency applications is determined by several key

parameters. These include a stable dielectric constant (εr) across a wide frequency range, a

low dissipation factor (or high quality factor, Q), and a minimal temperature coefficient of

capacitance (TCC). The following table summarizes the available data for BeAl2O4 and

compares it with leading high-frequency capacitor technologies.
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Parameter
BeAl2O4

(Chrysoberyl)

C0G (NP0)

MLCCs

Silver Mica

Capacitors

Polypropylene

(PP) Film

Capacitors

Dielectric

Constant (εr)

~8.27 - 9.44 (at 1

MHz)
6 to 200[1] ~6-8 ~2.2[2]

Dissipation

Factor (tan δ)

Data at high

frequency not

readily available

< 0.001 (up to 1

MHz)[2][3]

~0.0001 -

0.001[4]

< 0.0002 (at 1

kHz)[5]

Quality Factor

(Q)

Data not readily

available
> 1000[6] High Q factor[7] Very high

Temperature

Coefficient (TCC)

Data not readily

available;

volumetric

thermal

expansion

coefficient of

1.61 x 10⁻⁵ /

°C[8]

0 ± 30 ppm/°C[9]

[10]
Extremely low[4]

-200 to -300

ppm/°C

Frequency

Stability

Expected to be

stable due to

crystalline

structure

Excellent[10] Excellent[11][12] Very good[13]

Breakdown

Voltage

High (inferred

from crystalline

structure)

High voltage

ratings

available[9][14]

High High[15]

In-Depth Comparison of Dielectric Materials
BeAl2O4 (Chrysoberyl): A Promising but Under-Characterized Material

Beryllium aluminate is a hard, dense crystalline material with a moderate dielectric constant. Its

stable crystal structure suggests the potential for good temperature and frequency stability.

However, there is a significant lack of published data on the performance of BeAl2O4-based
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capacitors at microwave frequencies, particularly regarding the dissipation factor and

temperature coefficient of capacitance. Further research and characterization are necessary to

fully assess its viability as a high-frequency capacitor dielectric.

C0G (NP0) Multilayer Ceramic Capacitors (MLCCs): The Industry Standard

Class 1 ceramic capacitors, particularly those with a C0G (or NP0) dielectric, are the

workhorses of high-frequency applications.[6] They offer one of the most stable capacitor

dielectrics available, with a near-zero temperature coefficient of capacitance (0 ± 30 ppm/°C).

[9][10] C0G MLCCs exhibit very low dissipation factors and maintain their capacitance over a

wide range of frequencies and applied voltages.[1][10] Their multilayer construction allows for

high capacitance values in small surface-mount packages, making them ideal for compact

electronic circuits.[1]

Silver Mica Capacitors: The High-Stability Champion

Mica capacitors are renowned for their exceptional stability, high precision, and excellent high-

frequency performance.[11][12] They are constructed from thin sheets of natural mica mineral

as the dielectric, which provides superior electrical insulation.[4] Silver mica capacitors have a

high Q factor, indicating very low energy loss, and their performance is stable across wide

temperature and frequency ranges.[4][7] However, they are typically larger and more expensive

than ceramic capacitors.[12]

Polypropylene (PP) Film Capacitors: The Low-Loss Leader

Polypropylene film capacitors are distinguished by their extremely low dissipation factor,

making them an excellent choice for applications where minimal energy loss is critical.[5][15]

This characteristic is maintained over a wide frequency range.[13] While they offer excellent

electrical properties and high voltage handling capabilities, they generally have a lower

capacitance density compared to MLCCs.[15]

Experimental Protocols for High-Frequency
Dielectric Characterization
The accurate measurement of dielectric properties at high frequencies is essential for

evaluating and comparing materials. Several techniques are employed, each suited for different
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material forms, frequency ranges, and required accuracy.

Key Experimental Techniques:

Resonant Methods: These techniques, which include cavity resonators and open resonators,

offer the highest accuracy for determining the real part of the permittivity and the loss

tangent.[16][17] The material under test is placed within a resonant structure, and its

dielectric properties are calculated from the shift in the resonant frequency and the change in

the quality factor (Q) of the resonator.[16][18]

Transmission Line Methods: In this approach, the material is placed within a transmission

line structure, such as a coaxial line or a waveguide. The dielectric properties are then

extracted from the measured S-parameters (reflection and transmission coefficients) using a

vector network analyzer (VNA).[19] This method is suitable for broadband characterization.

Open-Ended Coaxial Probe: This is a non-destructive technique where a probe is pressed

against the material under test. The complex reflection coefficient is measured by a VNA,

from which the dielectric properties are determined.[19] It is well-suited for lossy materials

over a broad frequency range.[19]

Visualizing the Experimental Workflow
The following diagram illustrates a generalized workflow for characterizing the high-frequency

dielectric properties of a material using a resonant cavity method.
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Caption: A generalized workflow for high-frequency dielectric characterization.
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Conclusion
BeAl2O4, with its stable crystalline structure, shows theoretical promise as a dielectric material

for high-frequency capacitors. However, a lack of comprehensive performance data at high

frequencies makes a direct comparison with established materials challenging. C0G MLCCs

remain the dominant choice for a wide range of high-frequency applications due to their

excellent stability, low losses, and high volumetric efficiency. Silver mica capacitors offer

unparalleled precision and stability for the most critical applications, while polypropylene film

capacitors are favored for their extremely low dissipation factor. Further experimental

investigation into the high-frequency dielectric properties of BeAl2O4 is necessary to fully

ascertain its potential and position it within the landscape of high-performance capacitor

technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. e2e.ti.com [e2e.ti.com]

2. psma.com [psma.com]

3. High frequency performance and packaging of power film capacitors | IEEE Conference
Publication | IEEE Xplore [ieeexplore.ieee.org]

4. commercialradiocompany.com [commercialradiocompany.com]

5. walson-elec.com [walson-elec.com]

6. Understanding Ceramic Capacitors: MLCC, X7R, C0G, Y5V, NP0... » Electronics Notes
[electronics-notes.com]

7. anypcba.com [anypcba.com]

8. researchgate.net [researchgate.net]

9. kyocera-avx.com [kyocera-avx.com]

10. nepp.nasa.gov [nepp.nasa.gov]

11. What are the characteristics of mica capacitors? - Unikeyic [unikeyic.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1170310?utm_src=pdf-custom-synthesis#bc-rfq
https://e2e.ti.com/cfs-file/__key/communityserver-discussions-components-files/14/Signal_2D00_distortion_2D00_from_2D00_high_2D00_K_2D00_ceramic_2D00_capacitors.pdf
https://www.psma.com/sites/default/files/uploads/tech-forums-capacitor/presentations/2011-apec-sp-135-high-voltage-film-capacitors1_0.pdf
https://ieeexplore.ieee.org/document/530624/
https://ieeexplore.ieee.org/document/530624/
https://commercialradiocompany.com/mica-capacitor-applications-and-advantages/
https://www.walson-elec.com/news/industry-news/polypropylene-film-capacitors-low-loss-factor-makes-them-an-ideal-choice-for-highfrequency-circuits.html
https://www.electronics-notes.com/articles/electronic_components/capacitors/ceramic-dielectric-types-c0g-x7r-z5u-y5v.php
https://www.electronics-notes.com/articles/electronic_components/capacitors/ceramic-dielectric-types-c0g-x7r-z5u-y5v.php
https://www.anypcba.com/blogs/electronic-component-knowledge/silver-mica-capacitors-precision-stability-and-high-frequency-performance.html
https://www.researchgate.net/publication/226155373_High-temperature_crystal_chemistry_of_phenakite_Be2SiO4_and_chrysoberyl_BeAl2O4
https://www.kyocera-avx.com/docs/techinfo/CeramicCapacitors/C0G-High-Voltage-MLCC-in-DCDC-and-OBC-Applications.pdf
https://nepp.nasa.gov/files/24320/Liu_2013_Pt2Capacitors.pdf
https://www.unikeyic.com/blog/what-are-the-characteristics-of-mica-capacitors.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. High-Frequency Capacitors: Ceramic vs. Mica vs. Film – Which Wins?
[eureka.patsnap.com]

13. icel.it [icel.it]

14. passive-components.eu [passive-components.eu]

15. film-capacitors.com [film-capacitors.com]

16. nist.gov [nist.gov]

17. dimas.itaca.upv.es [dimas.itaca.upv.es]

18. pubs.aip.org [pubs.aip.org]

19. dl.cdn-anritsu.com [dl.cdn-anritsu.com]

To cite this document: BenchChem. [A Comparative Guide to BeAl2O4-Based Capacitors for
High-Frequency Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170310/docs#a-comparative-guide-to-beal2o4-
based-capacitors-for-high-frequency-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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